2-Amino-4-chloropyridine

Description

2-Amino-4-chloropyridine, also known as 4-chloro-2-pyridinamine, is a chemical compound with the molecular formula C5H5ClN2 and a molecular weight of 128.56 . It appears as light yellow crystals or a colorless to yellow to brown liquid . The compound has a melting point between 126-127°C or 129-133 °C and a predicted boiling point of 240.8±20.0 °C . It should be stored in a dark, dry place, sealed at room temperature, and is sensitive to air and moisture .

This chemical is a useful precursor in chemical synthesis, specifically for creating polychlorinated 2-aminopyridines such as 2-amino-4,5-dichloropyridine, 2-amino-3,4-dichloropyridine, and 2-amino-3,4,5-trichloropyridine . 2-Amino-4-chloropyridine can be synthesized from methyl 4-chloropicolinate hydrochloride through a series of reactions involving treatment with hydrazine hydrate, dissolution in hydrochloric acid, and reaction with sodium nitrite, followed by heating in acetic acid and recrystallization from ethanol .

A similar compound is 4-Amino-2-chloropyridine, which has different physical and chemical properties . Another related compound is 2-Amino-4-chloropyridin-3-ol .

• CAS No.: 19798-80-2
• Product Name: 2-Amino-4-chloropyridine
• Molecular Formula: C5H5ClN2
• Molecular Weight: 128.56 g/mol
• IUPAC Name: 4-chloropyridin-2-amine
• Standard InChI: InChI=1S/C5H5ClN2/c6-4-1-2-8-5(7)3-4/h1-3H,(H2,7,8)
• Standard InChIKey: RQMWVVBHJMUJNZ-UHFFFAOYSA-N
• SMILES: C1=CN=C(C=C1Cl)N
• Canonical SMILES: C1=CN=C(C=C1Cl)N
• Synonyms: 4-Chloro-2-aminopyridine; 4-Chloro-2-pyridinamine;l (4-Chloropyridin-2-yl)amine
• PubChem Compound: 581866
• Last Modified: Sep 14 2023